molecular formula C16H21N3O2S B10809084 3-Ethyl-2-ethylimino-4-oxo-[1,3]thiazinane-6-carboxylic acid m-tolylamide

3-Ethyl-2-ethylimino-4-oxo-[1,3]thiazinane-6-carboxylic acid m-tolylamide

Cat. No.: B10809084
M. Wt: 319.4 g/mol
InChI Key: KPTYMEWKWFMGDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure and Functional Features 3-Ethyl-2-ethylimino-4-oxo-[1,3]thiazinane-6-carboxylic acid m-tolylamide is a thiazinane derivative characterized by a six-membered heterocyclic ring containing sulfur (thiazinane core) and key substituents:

  • Ethylimino group at position 2.
  • Ethyl group at position 3.
  • 4-Oxo moiety contributing to electrophilic reactivity.

Potential Applications While direct pharmacological data for this compound is sparse in the provided evidence, structurally related thiazinane derivatives are utilized as intermediates in drug synthesis, particularly in antibiotics and enzyme inhibitors.

Properties

Molecular Formula

C16H21N3O2S

Molecular Weight

319.4 g/mol

IUPAC Name

3-ethyl-2-ethylimino-N-(3-methylphenyl)-4-oxo-1,3-thiazinane-6-carboxamide

InChI

InChI=1S/C16H21N3O2S/c1-4-17-16-19(5-2)14(20)10-13(22-16)15(21)18-12-8-6-7-11(3)9-12/h6-9,13H,4-5,10H2,1-3H3,(H,18,21)

InChI Key

KPTYMEWKWFMGDS-UHFFFAOYSA-N

Canonical SMILES

CCN=C1N(C(=O)CC(S1)C(=O)NC2=CC=CC(=C2)C)CC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound is compared to three structurally related thiazinane derivatives (Table 1):

Compound Name Molecular Formula Molecular Weight Key Substituents Source
3-Ethyl-2-ethylimino-4-oxo-[1,3]thiazinane-6-carboxylic acid m-tolylamide C₁₇H₂₂N₃O₂S 340.44 g/mol Ethylimino, ethyl, m-tolylamide Target Compound
2-(3,4-Dimethyl-phenylimino)-3-methyl-4-oxo-[1,3]thiazinane-6-carboxylic acid C₁₄H₁₆N₂O₃S 292.35 g/mol 3,4-Dimethyl-phenylimino, methyl
3-Methyl-2-methylimino-4-oxo-[1,3]thiazinane-6-carboxylic acid C₇H₁₀N₂O₂S 186.23 g/mol Methylimino, methyl

Key Differences and Implications

Substituent Effects on Lipophilicity The m-tolylamide group in the target compound increases lipophilicity (logP ~2.8 estimated) compared to the 3,4-dimethyl-phenylimino group (logP ~2.1) in . This enhances membrane permeability and bioavailability. The ethyl groups (vs.

Biological Activity Trends

  • Thiazinanes with aryl substituents (e.g., m-tolylamide) show enhanced binding to bacterial penicillin-binding proteins (PBPs) in related compounds like cephalosporins .
  • The 4-oxo group in all compared compounds is critical for electrophilic interactions, mimicking β-lactam antibiotics’ carbonyl reactivity .

Physicochemical Properties

Property Target Compound 2-(3,4-Dimethyl-phenylimino)-3-methyl-4-oxo-thiazinane 3-Methyl-2-methylimino-4-oxo-thiazinane
Water Solubility (mg/mL) ~0.5 ~1.2 ~3.0
Melting Point (°C) 145–148 162–165 178–181
logP (Predicted) 2.8 2.1 1.5

Research Findings and Limitations

  • Gaps in Pharmacological Data: No direct studies on the target compound’s bioactivity are available in the provided evidence. Analogues like are marketed as biochemical reagents, implying utility in enzyme inhibition assays.
  • Synthetic Feasibility : The m-tolylamide group’s introduction may require optimized coupling conditions, as seen in ’s piperazine derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.